Cas no 1391088-63-3 (5-(1H-Pyrrolo[2,3-b]pyridin-3-yl)isoquinoline)

• Product Name: 5-(1H-Pyrrolo[2,3-b]pyridin-3-yl)isoquinoline
• CAS No: 1391088-63-3
• MF: C₁₆H₁₁N₃
• MW: 245.278642892838
• CID: 2124426
• Update Time: 2023-08-04

5-(1H-Pyrrolo[2,3-b]pyridin-3-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-(1H-pyrrolo[2,3-b]pyridin-3-yl)isoquinoline
• US9725446, Compound A7
• AIWIQFCKRNVZDW-UHFFFAOYSA-N
• BDBM331153
• 5-(1H-Pyrrolo[2,3-b]pyridin-3-yl)isoquinoline

• Inchi： 1S/C16H11N3/c1-3-11-9-17-8-6-12(11)13(4-1)15-10-19-16-14(15)5-2-7-18-16/h1-10H,(H,18,19)
• InChI Key： AIWIQFCKRNVZDW-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CN=C12)C1=CC=CC2C=NC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 319
• Topological Polar Surface Area: 41.6